1-(3,4-dichlorobenzyl)-N,N-diethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide

• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-N,N-diethyl-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C17H18Cl2N2O2/c1-3-20(4-2)17(23)13-6-8-16(22)21(11-13)10-12-5-7-14(18)15(19)9-12/h5-9,11H,3-4,10H2,1-2H3
• InChI Key: WGLWPBUCOKQHOT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CN(C(=O)C=C1)CC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C17H18Cl2N2O2
• Molecular Weight: 353.2 g/mol

Description

“1-(3,4-Dichlorobenzyl)piperazine” is a chemical compound with the molecular formula C11H14Cl2N2. It has an average mass of 245.148 Da and a monoisotopic mass of 244.053406 Da.

Scientific Research Applications

Synthesis and Biological Activity

• Heterocyclic Chemistry : Studies on compounds like 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine demonstrate the variability in chemistry and properties of related heterocyclic compounds. These compounds exhibit diverse biological and electrochemical activities, underscoring the potential of structurally related compounds in various applications (Boča, Jameson, & Linert, 2011).

• Central Nervous System (CNS) Acting Drugs : Research into functional chemical groups indicates that heterocycles, such as pyridine and its analogs, possess significant potential in the synthesis of CNS-active drugs. This suggests the importance of related compounds in developing treatments for CNS disorders (Saganuwan, 2017).

Optoelectronic Applications

• Optoelectronic Materials : The review of luminescent small molecules and chelate compounds, including quinazoline or pyrimidine rings, highlights their application in photo- and electroluminescence. This demonstrates the relevance of structurally similar compounds in the creation of novel optoelectronic materials, showcasing the versatility of such heterocyclic scaffolds (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Mechanism of Action

While the mechanism of action for “1-(3,4-dichlorobenzyl)-N,N-diethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide” is not available, dichlorobenzyl alcohol, a related compound, has been reported to have antibacterial, antiviral, and local anesthetic properties.

Safety and Hazards

The safety data sheet for “1-(3,4-dichlorobenzyl)piperazine” indicates that it may cause skin irritation, serious eye damage, and respiratory irritation.

Future Directions

While specific future directions for “1-(3,4-dichlorobenzyl)-N,N-diethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide” are not available, research into related compounds such as indazoles has suggested that they have potential for a wide variety of biological activities, including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities.